Cas no 133891-60-8 (1-benzhydryl-N,3-dimethyl-azetidin-3-amine)

1-benzhydryl-N,3-dimethyl-azetidin-3-amine structure
133891-60-8 structure
Product Name:1-benzhydryl-N,3-dimethyl-azetidin-3-amine
CAS No:133891-60-8
MF:C18H22N2
MW:266.380684375763
MDL:MFCD09264393
CID:1242790
PubChem ID:10107000
Update Time:2025-04-20

1-benzhydryl-N,3-dimethyl-azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-benzhydryl-N,3-dimethylazetidin-3-amine
    • 1-(DIPHENYLMETHYL)-N,3-DIMETHYL-3-AZETIDINAMINE
    • 1-benzhydryl-N,3-dimethyl-azetidin-3-amine
    • AB91267
    • DB-421422
    • 1-(Diphenylmethyl)-N,3-dimethylazetidin-3-amine
    • SCHEMBL1221665
    • DTXSID60435753
    • 133891-60-8
    • MDL: MFCD09264393
    • Inchi: 1S/C18H22N2/c1-18(19-2)13-20(14-18)17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17,19H,13-14H2,1-2H3
    • InChI Key: PVQXRYTXOATJFJ-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CC(C)(C1)NC

Computed Properties

  • Exact Mass: 266.17846
  • Monoisotopic Mass: 266.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27

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